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Compound of Interest

Compound Name: Dodecylcyclohexane

Cat. No.: B156805 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of dodecylcyclohexane.

Immediate Safety Considerations: Dodecylcyclohexane is a combustible liquid. Appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat, should be worn at all times when handling this substance. All handling of

dodecylcyclohexane waste should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid the inhalation of vapors.

Disposal Plan: Step-by-Step Procedures
The standard and regulated method for the disposal of dodecylcyclohexane from a laboratory

setting is through collection and transfer to a licensed hazardous waste disposal facility. In-

laboratory treatment or neutralization of hydrocarbon waste is not a recommended or standard

practice. The following procedure outlines the necessary steps for the safe collection and

preparation of dodecylcyclohexane waste for disposal.

1. Waste Identification and Segregation:

Dodecylcyclohexane waste should be classified as a non-halogenated organic solvent.
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It is crucial to segregate dodecylcyclohexane waste from other waste streams, particularly

halogenated solvents, as mixing can significantly increase disposal costs and complexity.

Do not mix dodecylcyclohexane waste with aqueous waste or other incompatible

chemicals.

2. Container Selection and Labeling:

Use a chemically compatible container for waste collection. An empty, clean, and dry

container that originally held dodecylcyclohexane or a similar non-halogenated

hydrocarbon is a suitable option.

The container must have a secure, tight-fitting lid to prevent spills and the escape of vapors.

Label the waste container clearly with the words "HAZARDOUS WASTE," the full chemical

name "Dodecylcyclohexane," and the approximate concentration if it is in a solution. The

date of initial waste accumulation should also be recorded on the label.

3. Waste Accumulation:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory, at or near the point of generation.

The SAA should be a well-ventilated, cool, and dry location away from sources of ignition.

Keep the waste container closed at all times, except when adding waste.

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

4. Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's hazardous waste

pickup schedule, arrange for its collection by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.
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Quantitative Data for Dodecylcyclohexane
The following table summarizes key quantitative data for dodecylcyclohexane, which is

essential for its safe handling and disposal.

Property Value

Molecular Formula C₁₈H₃₆

Molecular Weight 252.49 g/mol

CAS Number 1795-17-1

Appearance Colorless liquid

Boiling Point 331 °C

Flash Point 147.1 °C (Combustible)

Water Solubility Very low (practically insoluble)

Density 0.82 g/cm³

Experimental Protocols
As in-laboratory chemical treatment of dodecylcyclohexane waste is not standard practice,

the following protocol details the correct experimental procedure for the collection and

preparation of this waste stream for professional disposal.

Protocol: Collection of Dodecylcyclohexane Waste

Preparation:

Ensure all necessary PPE is worn (chemical-resistant gloves, safety goggles, lab coat).

Verify that the designated waste container is properly labeled and in good condition.

Conduct the waste transfer in a chemical fume hood.

Procedure:
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Carefully pour the dodecylcyclohexane waste from the experimental apparatus into the

designated waste container, using a funnel to prevent spillage.

Securely fasten the lid of the waste container immediately after the transfer is complete.

If any dodecylcyclohexane is spilled during the transfer, absorb it with an inert material

(e.g., vermiculite, sand, or a commercial absorbent pad).

Collect the contaminated absorbent material and place it in a separate, sealed, and clearly

labeled solid hazardous waste container.

Final Steps:

Store the waste container in the designated SAA.

Update any relevant waste logs as required by your institution.

Logical Workflow for Dodecylcyclohexane Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of dodecylcyclohexane.
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Caption: Workflow for the proper disposal of dodecylcyclohexane waste.

To cite this document: BenchChem. [Proper Disposal of Dodecylcyclohexane: A Procedural
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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